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Compound of Interest

Compound Name: 5-O-Primeverosylapigenin

Cat. No.: B15391153 Get Quote

Essential Safety and Handling Guide for 5-O-
Primeverosylapigenin
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for 5-O-Primeverosylapigenin, a flavonoid glycoside.

Hazard Identification and Personal Protective
Equipment (PPE)
5-O-Primeverosylapigenin is classified with several hazards, necessitating careful handling

and the use of appropriate personal protective equipment. The compound is toxic if swallowed,

harmful in contact with skin or if inhaled, may cause an allergic skin reaction, and causes

serious eye irritation. It is also suspected of causing genetic defects and cancer and is very

toxic to aquatic life with long-lasting effects.
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Hazard Statement GHS Classification

Toxic if swallowed Acute toxicity, Oral (Category 3)

Harmful in contact with skin or if inhaled Acute toxicity, Dermal & Inhalation (Category 4)

May cause an allergic skin reaction Skin sensitization (Category 1)

Causes serious eye irritation Eye irritation (Category 2A)

Suspected of causing genetic defects Germ cell mutagenicity (Category 2)

Suspected of causing cancer Carcinogenicity (Category 2)

Very toxic to aquatic life with long lasting effects Acute & Chronic aquatic hazard (Category 1)

Source: Sigma-Aldrich Safety Data Sheet

Based on these hazards, the following personal protective equipment is mandatory when

handling 5-O-Primeverosylapigenin.

Personal Protective Equipment (PPE) Specifications and Use

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[1][2] Ensure they meet appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Wear protective gloves (e.g., nitrile gloves) and

clothing to prevent skin exposure.[4] A lab coat

should be worn and buttoned.[1]

Respiratory Protection

Required when dusts are generated. Use a

respirator with a particle filter. Ensure the mask

fits comfortably and air is drawn through the

filter.[4]

Body Protection

Wear a protective spray suit or apron, especially

during mixing.[4] Choose chemical-resistant

materials.
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Operational Plan for Handling
A systematic approach is crucial to minimize exposure and ensure safety during the handling of

5-O-Primeverosylapigenin.

1. Preparation and Engineering Controls:

Obtain and read the Safety Data Sheet (SDS) thoroughly before use.

Work in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Keep the container tightly closed when not in use.

2. Handling the Compound:

Avoid breathing dust. Do not inhale the substance or mixture.

Wear the mandatory PPE as detailed in the table above.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

3. In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing has stopped, apply artificial respiration.

Immediately call a physician.

In case of skin contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water. Consult a physician if irritation or a rash occurs.[2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and call an ophthalmologist.
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If swallowed: Rinse mouth and give water to drink (at most two glasses). Seek medical

advice immediately.

4. Storage:

Store in a dry, well-ventilated place.

Keep the container tightly closed and locked up or in an area accessible only to qualified or

authorized personnel.
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Caption: Workflow for safely handling 5-O-Primeverosylapigenin.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure compliance with

regulations.

1. Waste Segregation and Collection:

Collect waste 5-O-Primeverosylapigenin and any contaminated materials (e.g., gloves,

weighing paper) in a designated, leak-proof, and clearly labeled hazardous waste container.

[5]

The label should include "Hazardous Waste" and the chemical name.[5]

Do not mix with other waste streams.

2. Disposal Procedure:

Dispose of contents and the container to an approved waste disposal plant.[3]

Follow all federal, state, and local environmental regulations.

If a take-back program is not available, the substance can be mixed with an inert material

like sand or vermiculite, placed in a sealed container, and disposed of in the trash.[6][7]

However, given its high toxicity to aquatic life, disposal through a licensed professional waste

disposal service is the recommended route.

Avoid releasing the substance into the environment. Spills should be collected to prevent

them from entering drains or water systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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